N-(2,6-dimethyl-5-hepten-1-yl)-N,N',N'-trimethyl-1,2-ethanediamine

• IUPAC Name: N'-(2,6-dimethylhept-5-enyl)-N,N,N'-trimethylethane-1,2-diamine
• InChI: InChI=1S/C14H30N2/c1-13(2)8-7-9-14(3)12-16(6)11-10-15(4)5/h8,14H,7,9-12H2,1-6H3
• InChI Key: OISBXFIUDRSBGK-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=C(C)C)CN(C)CCN(C)C
• Molecular Formula: C14H30N2
• Molecular Weight: 226.40 g/mol

Description

N-(2,6-dimethyl-5-hepten-1-yl)-N,N',N'-trimethyl-1,2-ethanediamine, also known as geranyltrimethylammonium chloride (GTAC), is a quaternary ammonium compound that has been widely used in scientific research. GTAC is a water-soluble cationic surfactant that is commonly used as a phase transfer catalyst and a micelle-forming agent.

Mechanism of Action

GTAC acts as a phase transfer catalyst by facilitating the transfer of a reactant from one phase to another. It does this by forming a complex with the reactant, which then allows the reactant to move from one phase to another. GTAC also forms micelles in aqueous solutions, which can solubilize hydrophobic compounds.
Biochemical and Physiological Effects:
GTAC has been shown to have antimicrobial properties and has been used as a preservative in cosmetic products. It has also been shown to have antitumor activity and has been investigated as a potential anticancer agent. GTAC has been found to be non-toxic and has been used in drug delivery systems.

Advantages and Limitations for Lab Experiments

GTAC is a versatile compound that can be used in a variety of lab experiments. It is water-soluble and can be easily synthesized. However, GTAC can be expensive, and its use may be limited by its availability.

Future Directions

There are many future directions for the use of GTAC in scientific research. It has potential applications in drug delivery systems, as well as in the synthesis of new materials. GTAC could also be used in the extraction and separation of organic compounds, and in the preparation of nanomaterials. Further research is needed to fully understand the potential of GTAC in these areas.
Conclusion:
In conclusion, GTAC is a versatile compound that has been widely used in scientific research. It is a phase transfer catalyst and a micelle-forming agent that has potential applications in drug delivery systems, the synthesis of new materials, and the extraction and separation of organic compounds. GTAC has been found to be non-toxic and has been used in drug delivery systems. Further research is needed to fully understand the potential of GTAC in these areas.

Synthesis Methods

GTAC can be synthesized by reacting geraniol with trimethylamine in the presence of hydrochloric acid. The reaction yields GTAC as a white crystalline solid with a melting point of 220-222°C.

Scientific Research Applications

GTAC has been widely used in scientific research as a phase transfer catalyst and a micelle-forming agent. It has been used in the synthesis of nanoparticles, such as gold nanoparticles and silver nanoparticles, and in the preparation of liposomes and microemulsions. GTAC has also been used as a surfactant in the extraction and separation of organic compounds.